2-[(2-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethan-1-ol

• CAS No.: 90065-74-0
• Molecular Formula: C9H12N4OS
• Molecular Weight: 224.29 g/mol
• IUPAC Name: 2-(2-amino-7-methylpyrrolo[2,3-d]pyrimidin-4-yl)sulfanylethanol
• InChI: InChI=1S/C9H12N4OS/c1-13-3-2-6-7(13)11-9(10)12-8(6)15-5-4-14/h2-3,14H,4-5H2,1H3,(H2,10,11,12)
• InChI Key: KYPSSTBWNVLLQW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1N=C(N=C2SCCO)N

Description

2-[(2-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethan-1-ol is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, a bicyclic structure that combines pyrrole and pyrimidine rings. Key structural elements include:

• Amino group at position 2.
• Methyl group at position 7, contributing to steric and electronic modulation.
• Sulfanyl (thioether) linker at position 4, connecting the core to an ethanol moiety.

This structure is designed to balance solubility (via the polar ethanol group) and target binding (via the planar aromatic core and substituents).

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The pyrrolo[2,3-d]pyrimidine scaffold is widely exploited in medicinal chemistry. Key analogs and their substitutions are summarized below:

Compound Name / ID	Substituents at Position 4	Additional Modifications	Molecular Weight	Key References
2-[(2-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethan-1-ol (Target)	Sulfanyl-ethanol	7-Methyl	Not provided
1-(5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(5-methylpyridin-2-yl)ethan-1-one	Acetyl-linked 4-fluoroindolin-1-yl	5-Methylpyridin-2-yl ethanone	Not provided
1-(5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one	Acetyl-linked 4-(trifluoromethyl)phenyl	4-Fluoroindolin-1-yl	Not provided
(S)-2-((6-(4-Fluoro-3-(hydroxymethyl)phenyl)-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-phenylethan-1-ol	Amino-linked hydroxymethylphenyl	Trimethylsilyl-protected ethanol	Not provided
2-{[7-(4-Methoxyphenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amino}ethan-1-ol	Amino-ethanol	4-Methoxyphenyl, 5,6-dimethyl	312.37 g/mol

Key Observations :

• Position 4 Modifications: The target compound’s sulfanyl-ethanol group contrasts with acetyl-linked indole (e.g., ) or amino-ethanol (e.g., ) substituents.

Physicochemical and Pharmacokinetic Properties

• Solubility: The ethanol group in the target compound likely enhances aqueous solubility compared to lipophilic substituents like 4-(trifluoromethyl)phenyl (logP ~3.5, estimated) .
• Metabolic Stability: Sulfanyl linkers resist oxidative metabolism better than acetyl or amino groups, as seen in analogs with trifluoromethyl substituents (58% yield in synthesis; ). However, the 7-methyl group may still undergo CYP450-mediated oxidation .